Cas no 2229108-95-4 (1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2229108-95-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5946225
• PubChem ID: 165758213
• Update Time: 2025-06-08

1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid
• 2229108-95-4
• EN300-1816545

• Inchi： 1S/C10H12N2O3/c13-7-1-3-10(4-2-7,9(14)15)8-5-11-6-12-8/h5-6H,1-4H2,(H,11,12)(H,14,15)
• InChI Key： ASVRBXVCEVEBFS-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN=CN2)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83Ų

Additional information on 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid

Introduction to 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2229108-95-4)

1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229108-95-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative combines a cyclohexane ring with an imidazole moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural features of this compound contribute to its potential applications in drug discovery, particularly in the modulation of biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

The imidazole ring is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. In 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid, the imidazole moiety is positioned at the 5-position, which allows for optimal spatial orientation and electronic properties conducive to molecular recognition. This positioning enhances the compound's binding affinity and selectivity toward specific biological targets, making it a promising candidate for further exploration in therapeutic contexts.

The cyclohexane backbone in this compound provides steric stability and flexibility, enabling the molecule to adopt multiple conformations that can optimize interactions with biological macromolecules. The presence of a ketone group at the 4-position of the cyclohexane ring further increases the compound's reactivity, allowing for functionalization through various chemical transformations. These structural attributes make 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid a valuable building block for synthesizing more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid with target proteins. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to modulate these enzymes has significant implications for the development of anti-inflammatory drugs that could address conditions like arthritis, asthma, and other chronic inflammatory diseases.

In addition to its anti-inflammatory potential, 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid has shown promise in preclinical studies related to neurodegenerative disorders. The imidazole ring has been found to interact with neurotransmitter receptors, including those for serotonin and dopamine, which are critical in regulating mood and cognitive functions. By targeting these receptors, the compound may offer therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacokinetic profile.

The synthesis of 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also allow for the introduction of structural diversity, enabling the exploration of novel analogs with enhanced biological activity.

One of the key challenges in pharmaceutical development is achieving optimal pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The structural features of 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid influence its solubility profile, which can be modulated through structural modifications or formulation strategies. For instance, incorporating polar functional groups or using prodrug approaches can enhance water solubility while maintaining biological efficacy. Such considerations are critical for translating preclinical findings into clinical success.

The growing interest in imidazole-based compounds stems from their broad spectrum of biological activities and favorable pharmacological properties. Researchers have leveraged the unique electronic and steric characteristics of imidazole derivatives to develop drugs that target a wide range of diseases. The versatility of 1-(1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid as a scaffold underscores its potential utility in addressing unmet medical needs through innovative drug design strategies.

Future directions in the study of 1-(1H-imidazol-5-yl)-4 oxocyclohexane 01 carboxylic acid CAS No 2229108 95 4 include exploring its interactions with additional biological targets and evaluating its efficacy in animal models of human diseases. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential to translate laboratory discoveries into tangible therapeutic interventions. By integrating cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development pipeline for this promising compound.

In conclusion, 01( H imidazo 05 yl) 04 oxocyclo hexan 01 carboxylic acid CAS No 2229108 95 4 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features combined with emerging research findings position it as a valuable asset in the quest for novel treatments for human diseases.